Cas no 2589-73-3 (4-Octanoylphenol)

• Product Name: 4-Octanoylphenol
• CAS No: 2589-73-3
• MF: C₁₄H₂₀O₂
• MW: 220.307404518127
• MDL: MFCD00082694
• CID: 84403
• PubChem ID: 75767
• Update Time: 2025-04-18

4-Octanoylphenol Chemical and Physical Properties

Names and Identifiers

• 1-(4-hydroxyphenyl)octan-1-one
• 4-Hydroxyoctanophenone
• Heptyl 4-hydroxyphenyl ketone
• 1-(2-Hydroxy-phenyl)-octanon-(1)
• 1-(4-hydroxyphenyl)-1-octanon
• 1-(4-HYDROXYPHENYL)-1-OCTANONE
• 1-(4-Hydroxy-phenyl)-octan-1-on
• 1-(4-hydroxyphenyl)octanone
• 4-Octanoylphenol
• Octanophenone,4'-hydroxy
• CHEMBL213038
• NSC70991
• Octanophenone, 4'-hydroxy-
• 4'-Hydroxyoctanophenone
• SCHEMBL2720252
• 1-(4-Hydroxyphenyl)-1-octanone, AldrichCPR
• NSC 70991
• 1-Octanone, 1-(4-hydroxyphenyl)-
• 2589-73-3
• AI3-14815
• UNII-E2E77Z6DUK
• NS00027988
• FT-0618728
• 1-(4-Hydroxyphenyl)-1-octanone #
• AKOS001116779
• 1-[4-hydroxyphenyl]octan-1-one
• AN-651/13156650
• E2E77Z6DUK
• AB01330974-02
• CS-0065679
• MFCD00082694
• NSC-70991
• EINECS 219-979-2
• 1-[4-Hydroxyphenyl]-1-octanone
• DTXSID1062542
• EN300-18782
• Z90124786
• NCGC00339067-01
• BDBM50189956
• 1-(4-Hydroxyphenyl)-1-octanone; 1-(4-Hydroxyphenyl)octan-1-one
• DTXCID3037410

• MDL： MFCD00082694
• Inchi： 1S/C14H20O2/c1-2-3-4-5-6-7-14(16)12-8-10-13(15)11-9-12/h8-11,15H,2-7H2,1H3
• InChI Key： GPDYSJOGSNWMDZ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)O)CCCCCCC
• BRN： 1954746

Computed Properties

• Exact Mass: 220.14600
• Monoisotopic Mass: 220.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Not available
• Density: 1.008
• Melting Point: 59-61°C
• Boiling Point: 365.3°Cat760mmHg
• Flash Point: 155.8°C
• Refractive Index: 1.515
• PSA: 37.30000
• LogP: 3.93540
• Solubility: Not available

4-Octanoylphenol Security Information

• Signal Word：Warning
• Hazard Category Code： 36/37/38-22
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones